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Compound of Interest

Compound Name: Vintoperol

Cat. No.: B1683556 Get Quote

Immediate Safety and Logistical Information for the Proper Disposal of Vintoperol

Vintoperol is identified as a potent, orally active antithrombotic agent.[1] Proper disposal of this

compound, including pure forms, solutions, and contaminated labware, is critical to ensure

personnel safety, environmental protection, and regulatory compliance. While a specific Safety

Data Sheet (SDS) detailing disposal procedures for Vintoperol is not publicly available, its

nature as a potent pharmaceutical agent necessitates that it be managed as hazardous

chemical waste. This guide provides a procedural framework based on established best

practices for the disposal of hazardous pharmaceutical waste.

Core Principle: Do Not Dispose of Vintoperol Down the
Drain
As with many pharmaceuticals, Vintoperol should never be disposed of via the sanitary sewer

system. The U.S. Environmental Protection Agency (EPA) has enacted a sewer ban for all

hazardous waste pharmaceuticals from healthcare facilities, a rule that represents a best

practice for all research laboratories.[2] Disposing of such chemicals down the drain can lead

to the contamination of waterways, potentially harming aquatic life and entering the human

water supply.[3]

Step-by-Step Disposal Protocol for Vintoperol
This protocol outlines the necessary steps for the safe collection, storage, and disposal of

Vintoperol waste.
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Step 1: Waste Identification and Segregation
Properly identify and segregate all waste streams containing Vintoperol. This includes:

Unused or expired pure Vintoperol (solid powder).

Solutions containing Vintoperol.

Contaminated labware (e.g., vials, pipette tips, gloves, bench paper).

Spill cleanup materials.

These items must be kept separate from non-hazardous waste to ensure they are handled

correctly.

Step 2: Container Management
Select appropriate containers for waste collection:

Solid Waste and Labware: Use a designated, leak-proof container with a secure lid. The

container must be compatible with the chemical. Often, this is a plastic pail or drum. For

items with sharp edges, a puncture-resistant container is required.

Liquid Waste: Collect liquid waste in a sealable, shatter-resistant container (e.g., a high-

density polyethylene bottle) that is chemically compatible with the solvents used.

All waste containers must be clearly labeled as soon as the first item of waste is added. The

label should read: "Hazardous Waste: Vintoperol" and include the full chemical name.

Step 3: On-Site Accumulation
Store the sealed waste containers in a designated Satellite Accumulation Area (SAA) within or

near the laboratory. This area must be under the control of the laboratory staff. Key

requirements for the SAA include:

Keeping containers closed at all times, except when adding waste.

Storing containers in a location that prevents tipping or spillage.
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Ensuring the area is clearly marked.

Step 4: Requesting Waste Pickup
Once a waste container is full, or if the research project is complete, arrange for disposal

through your institution's Environmental Health and Safety (EHS) department. Do not attempt

to transport or dispose of the waste independently. Your EHS office will coordinate with a

licensed hazardous waste vendor for final disposal, which typically involves high-temperature

incineration.

Vintoperol: Chemical and Physical Properties
The following table summarizes known quantitative data for Vintoperol, which is essential for a

comprehensive understanding of the compound.

Property Value

CAS Number 106498-99-1

Molecular Formula C₁₈H₂₄N₂O

Molecular Weight 284.4 g/mol

Density 1.21 g/cm³

Boiling Point 446.8°C at 760 mmHg

Flash Point 224°C

Experimental Protocols Referenced
This guidance is based on standard hazardous waste management protocols as outlined by

regulatory bodies such as the EPA and implemented by institutional EHS departments. The

core experimental protocol is the Hazardous Waste Determination, which involves evaluating

the properties of a chemical against established criteria for hazardous waste characteristics

(ignitability, corrosivity, reactivity, and toxicity). Given that Vintoperol is a biologically active

pharmaceutical, it is prudent to manage it as a toxic hazardous waste.
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The following diagram illustrates the decision-making process and workflow for the proper

disposal of Vintoperol waste in a laboratory setting.

Start: Waste Generation

Step 1: Segregation & Characterization

Step 2: Containment

Step 3: Accumulation

Step 4: Disposal

Generate Vintoperol Waste
(Unused chemical, contaminated labware, solutions)

Is waste hazardous?
(Assume YES for Vintoperol)

Segregate from non-hazardous trash

Yes

Select appropriate,
chemically compatible waste container

Label container:
'Hazardous Waste: Vintoperol'

Store in designated Satellite
Accumulation Area (SAA)

Keep container securely sealed

Container full?
Contact EHS for pickup

EHS coordinates with licensed
hazardous waste vendor

Yes

Final Disposal
(e.g., Incineration)
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Caption: Disposal workflow for Vintoperol waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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